![molecular formula C14H15Cl2N3O2 B6172053 3-chloro-2-[2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl]phenol CAS No. 2639433-74-0](/img/no-structure.png)
3-chloro-2-[2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl]phenol
Overview
Description
The compound “3-chloro-2-[2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl]phenol” is also known as Prothioconazole . It is a triazolinethione derivative, which can be used as a fungicide to inhibit the activity of the demethylase enzyme . It is particularly effective in the treatment of infections in crops like wheat, caused by Mycosphaerella graminicola, a plant-pathogenic fungus .
Synthesis Analysis
The synthesis process of Prothioconazole is carried out using 2-(1-chlorocyclopropyl)-1-(2-chlorophenyl)-3-hydrazinylpropan-2-ol as the starting material . The first step involves reacting with paraformaldehyde and ammonium thiocyanate. The resulting product then reacts in the second step with oxygen in the presence of potassium hydroxide and sulfur powder .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Prothioconazole have been explored by increasing the molar ratio of the amine to alkyl halide, while maintaining stable reaction conditions of 5 hours of reaction time at 50°C .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-chloro-2-[2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl]phenol' involves the synthesis of the intermediate compounds, which are then coupled to form the final product. The synthesis pathway involves the use of various chemical reactions such as nucleophilic substitution, reduction, and coupling reactions.", "Starting Materials": [ "4-chlorophenol", "1-chlorocyclopropane", "2-bromo-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl bromide", "Sodium hydride", "Sodium borohydride", "Palladium on carbon", "Hydrogen gas", "Dimethylformamide", "Chloroform", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Synthesis of 2-bromo-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl bromide by reacting 2-bromo-3-(1H-1,2,4-triazol-1-yl)propan-1-ol with hydrogen bromide in chloroform.", "Step 2: Synthesis of 2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl bromide by reacting 1-chlorocyclopropane with 2-bromo-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl bromide in the presence of sodium hydride in dimethylformamide.", "Step 3: Reduction of 4-chlorophenol to 4-chlorophenol using sodium borohydride in methanol.", "Step 4: Coupling of 2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl bromide and 4-chlorophenol using palladium on carbon as a catalyst and hydrogen gas in ethyl acetate.", "Step 5: Chlorination of the final product using hydrogen chloride gas in water to obtain the compound '3-chloro-2-[2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl]phenol'." ] } | |
CAS RN |
2639433-74-0 |
Product Name |
3-chloro-2-[2-(1-chlorocyclopropyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl]phenol |
Molecular Formula |
C14H15Cl2N3O2 |
Molecular Weight |
328.2 |
Purity |
65 |
Origin of Product |
United States |
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